Cas no 46001-09-6 (6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one)

• Product name: 6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one
• CAS No: 46001-09-6
• MF: C₈H₁₁N₃O
• MW: 165.19244
• CID: 324627
• PubChem ID: 135741817

6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one
• 1,5,6,7,8,9-hexahydropyrimido[4,5-d]azepin-4-one
• 4H-Pyrimido[4,5-d]azepin-4-one, 3,5,6,7,8,9-hexahydro-
• 3,5,6,7,8,9-hexahydro-4H-pyrimido[4,5-d]azepin-4-one(SALTDATA: 2HCl)
• 3,5,6,7,8,9-hexahydro-pyrimido[4,5-d]azepin-4-one
• 6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepin-4-ol
• AK-37726
• Ambcb4038407
• ANW-57810
• CTK8B7604
• KB-179360
• SureCN4198092
• 3,5,6,7,8,9-hexahydro-4h-pyrimido[4,5-d]azepin-4-one
• SCHEMBL4198092
• 46001-09-6
• FT-0732309
• EN300-4254252
• 3H,4H,5H,6H,7H,8H,9H-pyrimido[4,5-d]azepin-4-one
• 1,5,6,7,8,9-Hexahydro-4H-pyrimido[4,5-d]azepin-4-one
• AKOS006343578
• DTXSID30676979
• 3,5,6,7,8,9-hexahydropyrimido[4,5-d]azepin-4-one
• A7200
• 6,7,8,9-Tetrahydro-3H-pyrimido[4,5-d]azepin-4(5H)-one HCl
• IQNFPZIIHKFPMG-UHFFFAOYSA-N
• 6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one

• MDL： MFCD12755767
• Inchi： InChI=1S/C8H11N3O/c12-8-6-1-3-9-4-2-7(6)10-5-11-8/h5,9H,1-4H2,(H,10,11,12)
• InChI Key： IQNFPZIIHKFPMG-UHFFFAOYSA-N
• SMILES： C1CNCCC2=NC=NC(=C12)O

Computed Properties

• Exact Mass: 165.09000
• Monoisotopic Mass: 165.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5A^2
• XLogP3: -0.8

Experimental Properties

• Density: 1.42
• Refractive Index: 1.692
• PSA: 57.78000
• LogP: -0.21310

6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one Security Information

6,7,8,9-Tetrahydro-3H-pyrimido4,5-dazepin-4(5H)-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines